methyl 2-(2,4-dibutoxyphenyl)-3,3,3-trifluoro-2-hydroxypropanoate

• IUPAC Name: methyl 2-(2,4-dibutoxyphenyl)-3,3,3-trifluoro-2-hydroxypropanoate
• InChI: InChI=1S/C18H25F3O5/c1-4-6-10-25-13-8-9-14(15(12-13)26-11-7-5-2)17(23,16(22)24-3)18(19,20)21/h8-9,12,23H,4-7,10-11H2,1-3H3
• InChI Key: QQAOGONVISMCNW-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC(=C(C=C1)C(C(=O)OC)(C(F)(F)F)O)OCCCC
• Molecular Formula: C18H25F3O5
• Molecular Weight: 378.4 g/mol

Description

Methyl 2-(2,4-dibutoxyphenyl)-3,3,3-trifluoro-2-hydroxypropanoate, also known as MDPHP, is a chemical compound that belongs to the cathinone family. It is a synthetic stimulant that has gained popularity in recent years due to its psychoactive effects. MDPHP is structurally similar to other cathinones, such as MDPV and α-PVP, which are known to produce euphoria, increased energy, and heightened alertness. In

Mechanism of Action

Methyl 2-(2,4-dibutoxyphenyl)-3,3,3-trifluoro-2-hydroxypropanoate acts as a reuptake inhibitor of dopamine and norepinephrine, which leads to an accumulation of these neurotransmitters in the synaptic cleft. This results in increased stimulation of the reward pathway, leading to the feelings of euphoria and increased energy associated with methyl 2-(2,4-dibutoxyphenyl)-3,3,3-trifluoro-2-hydroxypropanoate use.
Biochemical and Physiological Effects:
methyl 2-(2,4-dibutoxyphenyl)-3,3,3-trifluoro-2-hydroxypropanoate has been shown to have several biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature, which can lead to cardiovascular complications. It also causes the release of stress hormones, such as cortisol and adrenaline, which can result in anxiety and paranoia. methyl 2-(2,4-dibutoxyphenyl)-3,3,3-trifluoro-2-hydroxypropanoate has been found to be addictive, with users experiencing withdrawal symptoms upon cessation of use.

Advantages and Limitations for Lab Experiments

Methyl 2-(2,4-dibutoxyphenyl)-3,3,3-trifluoro-2-hydroxypropanoate has advantages and limitations for lab experiments. It can be used to study the effects of stimulants on the central nervous system and the reward pathway. However, its addictive properties and potential for cardiovascular complications limit its use in animal studies.

Future Directions

For methyl 2-(2,4-dibutoxyphenyl)-3,3,3-trifluoro-2-hydroxypropanoate research include investigating its long-term effects on the brain and the cardiovascular system. Additionally, research could focus on developing treatments for methyl 2-(2,4-dibutoxyphenyl)-3,3,3-trifluoro-2-hydroxypropanoate addiction and overdose. Further studies could also explore the potential of methyl 2-(2,4-dibutoxyphenyl)-3,3,3-trifluoro-2-hydroxypropanoate as a therapeutic agent for certain psychiatric disorders.

Synthesis Methods

Methyl 2-(2,4-dibutoxyphenyl)-3,3,3-trifluoro-2-hydroxypropanoate can be synthesized using different methods, but the most common one involves the reaction of 2,4-dibutoxybenzaldehyde with 3,3,3-trifluoro-2-hydroxypropanoic acid in the presence of methylamine. The reaction yields methyl 2-(2,4-dibutoxyphenyl)-3,3,3-trifluoro-2-hydroxypropanoate as a white crystalline powder with a melting point of 104-106°C.

Scientific Research Applications

Methyl 2-(2,4-dibutoxyphenyl)-3,3,3-trifluoro-2-hydroxypropanoate has been used in scientific research to investigate its effects on the central nervous system. In animal studies, it has been found to increase locomotor activity, induce hyperthermia, and produce rewarding effects. methyl 2-(2,4-dibutoxyphenyl)-3,3,3-trifluoro-2-hydroxypropanoate has also been shown to increase dopamine and norepinephrine levels in the brain, which are neurotransmitters involved in the reward pathway.